Cas no 2228162-83-0 (2-amino-3-(2-methanesulfonylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol
• CAS No: 2228162-83-0
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6269150
• PubChem ID: 165641303
• Update Time: 2025-06-13

2-amino-3-(2-methanesulfonylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol
• 2228162-83-0
• EN300-2006801

• Inchi： 1S/C10H15NO3S/c1-15(13,14)10-5-3-2-4-8(10)6-9(11)7-12/h2-5,9,12H,6-7,11H2,1H3
• InChI Key： RTVXVKRPZXUTEY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC(CO)N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol

Professional Introduction to 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol (CAS No: 2228162-83-0)

2-amino-3-(2-methanesulfonylphenyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228162-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an amino group, a propan-1-ol side chain, and a 2-methanesulfonylphenyl substituent, exhibits promising characteristics that make it a valuable intermediate in the development of novel therapeutic agents.

The structural composition of 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol positions it as a versatile building block for medicinal chemists. The presence of both primary and secondary hydroxyl functionalities, coupled with the electron-withdrawing effect of the methanesulfonyl group, provides multiple sites for chemical modification. This adaptability is particularly advantageous in drug design, where precise tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity is crucial.

Recent advancements in computational chemistry have enabled the exploration of 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol's potential in virtual screening campaigns. Studies suggest that its scaffold may interact favorably with biological targets implicated in inflammatory and neurodegenerative disorders. The methanesulfonylphenyl moiety, in particular, has been identified as a key pharmacophore in several hit compounds identified through high-throughput screening programs.

In the realm of synthetic methodologies, 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol serves as a precursor for constructing more complex molecules. Researchers have leveraged its reactivity to develop novel cross-coupling reactions and oxidation strategies, which are integral to modern drug discovery pipelines. The compound's compatibility with palladium-catalyzed transformations has opened up avenues for generating heterocyclic derivatives with enhanced pharmacological profiles.

The pharmaceutical industry has taken note of 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol due to its potential role in addressing unmet medical needs. Preclinical studies have hinted at its efficacy in modulating enzyme activity and receptor interactions, making it a candidate for further investigation in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic applications comprehensively.

From a regulatory perspective, the handling and commercialization of 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol adhere to stringent quality control measures to ensure safety and efficacy. Manufacturers employing Good Manufacturing Practices (GMP) adhere to guidelines that emphasize purity standards, impurity profiling, and stability testing. These practices are essential for ensuring that the compound meets the rigorous requirements set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The environmental impact of synthesizing and utilizing 2228162-83-0 has also been a focus of research. Sustainable chemistry approaches are being explored to minimize waste generation and reduce energy consumption during production processes. Green chemistry principles are being integrated into synthetic routes to enhance efficiency while maintaining high yields and purity levels.

Future directions in the study of 2-amino-3-(2-methanesulfonylphenyl)propan-1-ol include its incorporation into novel drug candidates targeting emerging health challenges. The growing emphasis on precision medicine has spurred interest in developing personalized therapeutics based on small molecule scaffolds like this one. Innovations in biocatalysis and flow chemistry may further streamline its synthesis, making it more accessible for industrial applications.

In summary, CAS No: 2228162-83-0, represents a significant asset in pharmaceutical research due to its structural versatility and functional reactivity. Its role as an intermediate in drug development underscores its importance in advancing therapeutic solutions across multiple disease areas. As scientific understanding evolves, so too will the applications and innovations surrounding this compound.